![molecular formula C11H11ClN2OS B3048827 1-[4-Methyl-2-(pyridin-2-yl)-1,3-thiazol-5-yl]ethan-1-one hydrochloride CAS No. 1823188-47-1](/img/structure/B3048827.png)
1-[4-Methyl-2-(pyridin-2-yl)-1,3-thiazol-5-yl]ethan-1-one hydrochloride
Overview
Description
“1-[4-Methyl-2-(pyridin-2-yl)-1,3-thiazol-5-yl]ethan-1-one hydrochloride” is a complex organic compound. It contains a pyridine ring, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom . The compound also contains a thiazole ring, which is a heterocyclic compound that contains both sulfur and nitrogen; the term ‘thiazole’ also refers to the class of compounds that share its structure .
Molecular Structure Analysis
The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The presence of nitrogen in the pyridine ring and sulfur and nitrogen in the thiazole ring are likely to have a significant impact on the compound’s chemical properties .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. Pyridine is a colorless liquid with an unpleasant smell, and it is miscible with water. Thiazoles are typically aromatic and have varied physical properties .Scientific Research Applications
Antimalarial Activity
- A study revealed that derivatives of 2-(2-hydrazinyl)thiazole, including a compound similar to the one , showed significant antimalarial activity. These compounds were evaluated for their inhibitory potentials against Plasmodium falciparum, with IC50 values of 0.725 µM and 0.648 µM, respectively. The mechanism was studied through docking studies, focusing on binding interactions with trans-2-enoyl acyl carrier protein reductase of P. falciparum (Makam, Thakur, & Kannan, 2014).
Antiviral Activity
- Another research discussed the synthesis and antiviral activity of various pyridine derivatives, including 1-(3-Amino-6-methyl-4-pyridin-3-yl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone. The study found these compounds effective against certain viruses, emphasizing their potential in antiviral drug development (Attaby, Elghandour, Ali, & Ibrahem, 2006).
Antimicrobial Activity
- Research on polysubstituted methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives, which are structurally related, showed promising antibacterial activity against various strains, including A. baumannii and M. tuberculosis. This highlights the potential use of such compounds in developing antimicrobial agents (Nural, Gemili, Ulger, Sarı, De Coen, & Şahin, 2018).
Antitumor Activity
- A study on 1H-pyrrolo[2,3-b]pyridine derivatives, closely related to the compound , demonstrated significant antitumor activity in models of diffuse malignant peritoneal mesothelioma. These compounds were found to inhibit cyclin-dependent kinase 1, reduce cell proliferation, and induce apoptosis (Carbone et al., 2013).
Mechanism of Action
Target of Action
The compound “1-[4-Methyl-2-(pyridin-2-yl)-1,3-thiazol-5-yl]ethan-1-one hydrochloride” is a complex molecule that likely interacts with multiple targetsIt contains structural features of imidazole and thiazole , which are known to interact with various biological targets. Imidazole derivatives show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . Thiazoles are found in many potent biologically active compounds, such as antimicrobial, antiretroviral, antifungal, and antineoplastic drugs .
Mode of Action
Based on the known activities of imidazole and thiazole derivatives , it can be inferred that this compound may interact with its targets in a way that modulates their function, leading to the observed biological effects.
Biochemical Pathways
Given the broad range of activities associated with imidazole and thiazole derivatives , it is likely that this compound affects multiple pathways, leading to a variety of downstream effects.
Result of Action
Given the broad range of activities associated with imidazole and thiazole derivatives , it is likely that this compound has multiple effects at the molecular and cellular levels.
properties
IUPAC Name |
1-(4-methyl-2-pyridin-2-yl-1,3-thiazol-5-yl)ethanone;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2OS.ClH/c1-7-10(8(2)14)15-11(13-7)9-5-3-4-6-12-9;/h3-6H,1-2H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUFDRRSVFOWGGW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=CC=N2)C(=O)C.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1823188-47-1 | |
Record name | Ethanone, 1-[4-methyl-2-(2-pyridinyl)-5-thiazolyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1823188-47-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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